N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-4-yl)-2-(4-methoxyphenyl)acetamide

• IUPAC Name: N-(1,3-dioxo-2-phenylisoindol-4-yl)-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C23H18N2O4/c1-29-17-12-10-15(11-13-17)14-20(26)24-19-9-5-8-18-21(19)23(28)25(22(18)27)16-6-3-2-4-7-16/h2-13H,14H2,1H3,(H,24,26)
• InChI Key: HDHZJNMBPYBDCH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NC2=CC=CC3=C2C(=O)N(C3=O)C4=CC=CC=C4
• Molecular Formula: C23H18N2O4
• Molecular Weight: 386.4 g/mol

Description

N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-4-yl)-2-(4-methoxyphenyl)acetamide, also known as DPIAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-4-yl)-2-(4-methoxyphenyl)acetamide is not fully understood, but it is believed to involve the modulation of GABA receptors in the brain. GABA receptors are ionotropic receptors that mediate the inhibitory effects of the neurotransmitter GABA in the central nervous system. This compound has been shown to enhance the activity of GABA receptors, leading to increased inhibitory neurotransmission and decreased neuronal excitability.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including anticonvulsant, anxiolytic, and anticancer activity. In animal models, this compound has been shown to reduce the incidence and severity of seizures, suggesting that it may be a promising candidate for the treatment of epilepsy. In addition, this compound has been shown to reduce anxiety-like behavior in animal models, indicating that it may have potential as an anxiolytic drug. Finally, this compound has been shown to inhibit the growth of various cancer cell lines, suggesting that it may have potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-4-yl)-2-(4-methoxyphenyl)acetamide is its potent activity in various biological assays, making it a valuable tool for studying the mechanisms of action of GABA receptors and other targets. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to work with in certain assays.

Future Directions

There are several future directions for research on N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-4-yl)-2-(4-methoxyphenyl)acetamide, including the development of new analogs with improved solubility and potency, the investigation of its potential as a treatment for epilepsy and anxiety disorders, and the elucidation of its mechanism of action at the molecular level. In addition, further studies are needed to explore the anticancer potential of this compound and to determine its safety and efficacy in animal models and clinical trials.

Scientific Research Applications

N-(1,3-dioxo-2-phenyl-2,3-dihydro-1H-isoindol-4-yl)-2-(4-methoxyphenyl)acetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and cancer research. In medicinal chemistry, this compound has been shown to exhibit potent anticonvulsant activity in animal models, making it a promising candidate for the development of new antiepileptic drugs. In neuroscience, this compound has been shown to modulate the activity of GABA receptors, which are important targets for the treatment of anxiety and other neurological disorders. In cancer research, this compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells.